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Compound of Interest

Compound Name: 2-Amino-2-methyl-1-propanol

Cat. No.: B013486

An In-depth Technical Guide on the Safety and Toxicity of 2-Amino-2-methyl-1-propanol

Abstract

This technical guide provides a comprehensive overview of the safety and toxicity profile of 2-
Amino-2-methyl-1-propanol (CAS No. 124-68-5), a substituted aliphatic alcohol widely used
as a pH adjuster and emulsifier. This document synthesizes key toxicological data from a range
of studies, presenting quantitative data in structured tables for clarity and ease of comparison.
Detailed methodologies for pivotal experiments are described to provide context for the
findings. The guide also includes a visualization of a standard toxicological assessment
workflow to aid in understanding the evaluation process for chemical compounds.

Introduction

2-Amino-2-methyl-1-propanol, also known by synonyms such as AMP, 2-Aminoisobutanol,
and Isobutanolamine, is a clear, light-colored liquid.[1][2] It is primarily utilized in the formulation
of cosmetics and personal care products to control pH, typically at concentrations of 2% or
less.[1] While considered safe for its intended use in cosmetics, a thorough understanding of its
toxicological profile is essential for risk assessment in research and drug development settings.
This guide summarizes the available data on its acute and chronic toxicity, irritation potential,
and genotoxicity.

Toxicological Profile
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2-Amino-2-methyl-1-propanol exhibits low acute toxicity via oral and dermal routes.[1][3]
However, it is classified as a significant irritant to the skin and eyes.[3][4][5][6][7][8][9] Repeated
exposure studies have identified the liver as the primary target organ.[1][6][10] Importantly,
genotoxicity assays have not indicated any mutagenic or carcinogenic potential.[3][6]

Acute Toxicity

The acute lethal dose (LD50) has been established for oral and dermal routes of administration
in animal models. The data indicates a low potential for acute toxicity from single exposures.

Route Species LD50 Value Reference
Oral Rat 2900 mg/kg [3]
Dermal Rabbit >2000 mg/kg [3][10]

Irritation and Sensitization

The compound is a known irritant, with the undiluted substance capable of causing severe
reactions. However, it does not appear to be a skin sensitizer.

Endpoint Species Result Reference

. oL ) Severe Irritant (Draize
Skin Irritation Rabbit [6]
test score: 6.37)

. . Non-corrosive (DOT
Skin Corrosion N/A [6]
Test, 4-hour exposure)

o i Causes serious eye
Eye Irritation Rabbit ] [1114181191
damage/corrosion

Skin Sensitization Guinea Pig Not a sensitizer [1119]

Repeated Dose Toxicity

Studies involving repeated administration have consistently shown effects on the liver.[1][6]
Findings from studies ranging from four weeks to one year in various species include increased
liver weight, histopathological changes, and alterations in clinical chemistry parameters related
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to liver function.[1][6] Additionally, damage and hemorrhage in the gastrointestinal mucosa
have been observed following oral administration.[1]

Genotoxicity and Carcinogenicity

A range of assays have been conducted to assess the mutagenic and carcinogenic potential of
2-Amino-2-methyl-1-propanol. The collective evidence suggests the compound is not
genotoxic and is unlikely to pose a carcinogenic hazard.

Test Type Result Reference
Ames Test Not mutagenic [3]

) o No evidence of carcinogenic
Various Genotoxicity Assays [6]

potential

. - — Not listed by IARC, NTP,
Carcinogenicity Classification [31[8]
ACGIH, OSHA

Developmental Toxicity

In a screening study conducted on rats, the hydrochloride salt of 2-Amino-2-methyl-1-
propanol was found to be toxic to the fetus when administered at high oral doses.[6] However,
in a definitive developmental toxicity study using dermal administration—the most likely route of
human exposure from cosmetics—the compound did not cause birth defects or other fetal
effects even at high doses.[6]

Experimental Protocols

The toxicological data summarized above is derived from studies following standardized
methodologies. Key experimental designs are detailed below.

Acute Oral Toxicity (LD50) - OECD Test Guideline 401

This protocol was referenced for determining the oral LD50 in rats.
e Species: Rat (male)

o Administration: A single dose administered orally via gavage.
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e Procedure: Animals are fasted prior to dosing. The substance is administered, and animals
are observed for mortality, clinical signs of toxicity, and changes in body weight for a period
of at least 14 days.

o Endpoint: The LD50 is calculated, representing the statistically estimated dose that is
expected to be lethal to 50% of the tested animals. A post-mortem gross necropsy is
performed on all animals.

Acute Dermal Toxicity (LD50) - OECD Test Guideline 402

This guideline was used for the dermal LD50 study in rabbits.
e Species: Rabbit (male and female)

o Administration: The test substance is applied uniformly to a shaved area of the skin (at least
10% of the body surface area) and held in contact with the skin with a porous gauze
dressing for 24 hours.

e Procedure: Animals are observed for mortality and signs of toxicity for 14 days after the
exposure period. Body weights are recorded weekly.

e Endpoint: The dermal LD50 is determined. All animals undergo a gross necropsy at the end
of the observation period.

Skin and Eye Irritation - Draize Test

The Draize test was employed to assess skin and eye irritation in rabbits.[6]
e Species: Albino Rabbit

» Skin Irritation Protocol: A small amount of the test substance is applied to a shaved patch of
skin and covered with a patch. The site is evaluated for signs of erythema (redness) and
edema (swelling) at specified intervals. Scores are assigned based on the severity of the
reaction.

o Eye Irritation Protocol: A small amount of the substance is instilled into the conjunctival sac
of one eye of the rabbit, with the other eye serving as a control. The eyes are examined for
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opacity of the cornea, inflammation of the iris, and redness/swelling of the conjunctiva at
various time points after application.

Visualization of Toxicological Assessment Workflow

The following diagram illustrates a generalized workflow for the toxicological assessment of a
chemical substance, from initial characterization to comprehensive risk assessment.
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Caption: Generalized workflow for chemical toxicology assessment.

Conclusion
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2-Amino-2-methyl-1-propanol has a well-characterized toxicological profile indicating low
acute systemic toxicity. The primary hazards are severe skin and eye irritation upon direct
contact with the undiluted substance.[1][6] Long-term exposure studies point to the liver as a
target organ, though the substance has not shown evidence of mutagenicity or carcinogenicity.
[1][3][6] These data are critical for conducting appropriate risk assessments and implementing
necessary safety precautions in occupational, research, and development settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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